Cas no 141581-19-3 (Benzaldehyde,3-(2-benzoxazolyl)-)

• Product Name: Benzaldehyde,3-(2-benzoxazolyl)-
• CAS No: 141581-19-3
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 101496
• PubChem ID: 17047050
• Update Time: 2025-04-18

Benzaldehyde,3-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-benzoxazolyl)-
• 3-(1,3-benzoxazol-2-yl)benzaldehyde
• 3-(BENZOXAZOL-2-YL)BENZALDEHYDE
• AKOS000297238
• 3-(Benzo[d]oxazol-2-yl)benzaldehyde
• 141581-19-3
• Benzaldehyde, 3-(2-benzoxazolyl)-
• DTXSID70589256
• SCHEMBL9368430

• Inchi： 1S/C14H9NO2/c16-9-10-4-3-5-11(8-10)14-15-12-6-1-2-7-13(12)17-14/h1-9H
• InChI Key： SSNDEEIZRMIJNL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1